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Compound of Interest

Compound Name: tetranor-12(R)-HETE
Cat. No.: B10767704
Get Quote
\ J

For researchers, scientists, and professionals in drug development, understanding the nuanced
roles of lipid metabolites is crucial for innovation. This technical guide provides a
comprehensive overview of tetranor-12(R)-hydroxyeicosatetraenoic acid (tetranor-12(R)-
HETE), a metabolite of the bioactive lipid 12(R)-HETE. While research has extensively focused
on its precursor, this document collates the available technical data on tetranor-12(R)-HETE,
its formation, and its potential biological relevance.

Core Compound Identification

Chemical Abstract Service (CAS) Number: 135271-51-1[1][2]
Synonyms:

e 8(R)-HHXTTE[1]
 tetranor-12(R)-Hydroxyeicosatetraenoic Acid[1]

e 2,3,4,5-Tetranor 12(R)-HETE[1]

* 8R-hydroxy-4Z,6E,10Z-hexadecatrienoic acid

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10767704#bc-rfq
https://www.benchchem.com/product/b10767704/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetranor-12-r-hete
https://www.benchchem.com/product/b10767704/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetranor-12-r-hete
https://www.benchchem.com/product/b10767704/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetranor-12-r-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://pubchem.ncbi.nlm.nih.gov/compound/5282970
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.caymanchem.com/product/34565/tetranor-12(r)-hete
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e (4Z,6E,8R,102)-8-hydroxyhexadeca-4,6,10-trienoic acid

Physicochemical and Quantitative Data

While specific biological activity data for tetranor-12(R)-HETE is limited in publicly accessible
literature, its fundamental physicochemical properties have been characterized. The following
tables summarize this information.

Table 1. Chemical and Physical Properties

Property Value Source
Molecular Formula C16H2603

Molecular Weight 266.4 g/mol

Purity >98% (Commercially available)

] A solution in ethanol
Formulation ) )
(Commercially available)

Amax 234 nm

Table 2: Solubility Data

Solvent Concentration
0.1 M Naz2COs 2 mg/ml

DMF 25 mg/ml
DMSO 25 mg/ml
Ethanol 30 mg/mi

PBS (pH 7.2) 0.50 mg/ml

Metabolic Pathway: Formation of tetranor-12(R)-
HETE
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tetranor-12(R)-HETE is a primary metabolite of 12(R)-hydroxyeicosatetraenoic acid (12(R)-
HETE), which itself is a cytochrome P450-dependent metabolite of arachidonic acid. The
formation of tetranor-12(R)-HETE occurs via [3-oxidation. In corneal tissues, this has been
identified as a major metabolic pathway for 12(R)-HETE.

The metabolic conversion involves the removal of a four-carbon unit from the carboxylic acid
end of 12(R)-HETE. This process is understood to take place within both the mitochondria and
microsomes of corneal epithelial cells.

Arachidonic Acid

12(R)-HETE

[3-oxidation (2 cycles)
Mitochondria/Microsomes)

tetranor-12(R)-HETE

Click to download full resolution via product page
Metabolic pathway of tetranor-12(R)-HETE formation.

Biological Significance and Activity

Direct biological activities and signaling pathways for tetranor-12(R)-HETE are not well-
documented in current scientific literature. Its significance is primarily discussed in the context
of being a major metabolite of the more extensively studied 12(R)-HETE.

The precursor, 12(R)-HETE, exhibits a range of biological effects, particularly in ocular tissues.
It is a potent inhibitor of Na+/K+-ATPase in the cornea. It has been suggested that the
metabolites of 12(R)-HETE, including tetranor-12(R)-HETE, may be involved in the regulation
of corneal functions. However, specific studies to confirm the direct actions of tetranor-12(R)-
HETE are lacking.
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The biological role of its stereoisomer, tetranor-12(S)-HETE, has been similarly described as a
major [3-oxidation product of 12(S)-HETE. While some data suggest a role for tetranor-12(S)-
HETE in controlling inflammatory responses in injured corneas, its biological function has not
been definitively determined. This suggests that the biological activities of the tetranor
metabolites of 12-HETE isomers warrant further investigation.

Experimental Protocols

Detailed experimental protocols focusing on the direct application or testing of tetranor-12(R)-
HETE are not readily available in published research. The primary experimental context in
which tetranor-12(R)-HETE appears is in the analysis of 12(R)-HETE metabolism. A general
workflow for such an experiment is outlined below.

Experimental Workflow: Analysis of 12(R)-HETE Metabolism

This workflow describes a generalized procedure for identifying the metabolites of 12(R)-HETE
in a biological system, such as corneal tissue.

Analysis

Incubation Extraction & Separation Mass Spectrometry
for structural identification
R ( )

Tissue/Cell Preparation Incubation with ) . . ) .
(e.g., Corneal Epithelium) radiolabeled 12(R)-HETE Libidleaerel IRIALE SeEEa
Scintillation Counting

(for radiolabeled metabolites)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. caymanchem.com [caymanchem.com]
o 2. Tetranor-12R-HETE | C16H2603 | CID 5282970 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to tetranor-12(R)-HETE].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767704/docs#an-in-depth-technical-guide-to-
tetranor-12-r-hete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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